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Abstract
This application note details a robust and sensitive method for the quantitative analysis of the

organophosphorus insecticide Diazinon in various biological and environmental matrices using

Gas Chromatography-Mass Spectrometry (GC-MS). The described protocol, encompassing

sample preparation via Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE),

provides excellent linearity, low detection limits, and good recovery. This method is suitable for

monitoring exposure, diagnosing intoxications, and conducting environmental analysis.[1]

Introduction
Diazinon is a synthetic organophosphorus insecticide widely used in agriculture and for garden

pest control.[1] Its potential for human toxicity makes the detection and quantification of

Diazinon in biological and environmental samples crucial for monitoring exposure and

diagnosing poisoning cases.[1] Gas Chromatography coupled with Mass Spectrometry (GC-

MS) is a principal and highly selective method for the determination of Diazinon and its

metabolites.[2] This document provides a comprehensive protocol for the analysis of Diazinon

by GC-MS, including detailed sample preparation, instrument parameters, and method

validation data.
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Experimental Protocols
Sample Preparation
Sample preparation is a critical step to remove interferences from complex matrices such as

plasma, urine, or water.[3] Two common and effective extraction methods are presented below.

a) Protocol for Liquid-Liquid Extraction (LLE) of Diazinon from Human Plasma[1]

Sample Collection: Collect blood samples in appropriate anticoagulant tubes and centrifuge

to separate the plasma.

Extraction:

To 1 mL of human plasma, add a suitable internal standard.

Add 3 mL of an extraction solvent mixture of dichloromethane/2-propanol/heptane.

Vortex the mixture for 1 minute.

Centrifuge at 4000 rpm for 10 minutes.

Carefully transfer the upper organic layer to a clean glass tube.

Evaporation and Reconstitution:

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room

temperature.

Reconstitute the residue in 100 µL of a suitable solvent like ethyl acetate.

Vortex for 30 seconds to ensure the residue is fully dissolved.

Analysis: The sample is now ready for injection into the GC-MS system.

b) Protocol for Solid-Phase Extraction (SPE) of Diazinon from Urine or Water Samples[2][4]

Sample Pre-treatment:
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Adjust the pH of the urine or water sample to 7.0.[4]

Centrifuge the sample to remove any particulate matter.

SPE Cartridge Conditioning:

Condition a C18 SPE cartridge by sequentially passing 5 mL of methanol followed by 5 mL

of deionized water.

Sample Loading:

Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow

rate.

Washing:

Wash the cartridge with 5 mL of deionized water to remove any hydrophilic interferences.

Elution:

Elute the retained Diazinon from the cartridge using an appropriate organic solvent, such

as ethyl acetate or methylene chloride.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Instrumentation and Conditions
The following table summarizes the typical GC-MS operating conditions for the analysis of

Diazinon.
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Parameter Condition

Gas Chromatograph Agilent 7890A GC or equivalent

Mass Spectrometer Agilent 5975C MSD or equivalent

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent

Carrier Gas
Helium (99.99% purity) at a constant flow of 1.5

mL/min

Injection Mode Splitless

Injector Temperature 250°C

Oven Temperature Program

Initial temperature of 50°C, ramped at 25°C/min

to 100°C, then 5°C/min to a final temperature of

300°C, held for 5 minutes.[5]

Transfer Line Temperature 280°C

Ionization Mode Electron Impact (EI) at 70 eV[5][6]

Mass Analyzer Quadrupole

Scan Mode
Full Scan (m/z 50-400)[5] or Selected Ion

Monitoring (SIM) for higher sensitivity

Detector Temperature 280°C[6]

Quantitative Data Summary
The following table summarizes the method validation parameters for the GC-MS analysis of

Diazinon.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://sjou.journals.ekb.eg/article_31565_0abebdcbd01c51b89534439377be158c.pdf
https://sjou.journals.ekb.eg/article_31565_0abebdcbd01c51b89534439377be158c.pdf
https://www.researchgate.net/figure/GC-MS-spectrum-of-diazinon-analysis-retention-time-9757-min_fig2_268692441
https://sjou.journals.ekb.eg/article_31565_0abebdcbd01c51b89534439377be158c.pdf
https://www.researchgate.net/figure/GC-MS-spectrum-of-diazinon-analysis-retention-time-9757-min_fig2_268692441
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Matrix Value Reference

Limit of Detection

(LOD)
Human Plasma 5 µg/L [1]

Limit of Quantitation

(LOQ)
Human Plasma 2 µg/L [1]

LOD Urine 0.3 µg/L [4]

LOD Lake Water 0.3 µg/L [4]

LOD Waste Water 0.3 µg/L [4]

Recovery Human Plasma 22.8% - 31% [1]

Recovery Rumen Content 95% [2]

Recovery Liver 88% [2]

Linearity (Correlation

Coefficient)
Human Plasma 0.992 [1]
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Caption: Workflow for the GC-MS analysis of Diazinon.

Logical Diagram of GC-MS System Components
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Caption: Logical relationship of key components in a GC-MS system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1194333?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194333?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/33150867/
https://pubmed.ncbi.nlm.nih.gov/33150867/
https://www.atsdr.cdc.gov/toxprofiles/tp86-c7.pdf
https://www.mdpi.com/2297-8739/11/9/258
https://pubmed.ncbi.nlm.nih.gov/27495366/
https://pubmed.ncbi.nlm.nih.gov/27495366/
https://pubmed.ncbi.nlm.nih.gov/27495366/
https://sjou.journals.ekb.eg/article_31565_0abebdcbd01c51b89534439377be158c.pdf
https://www.researchgate.net/figure/GC-MS-spectrum-of-diazinon-analysis-retention-time-9757-min_fig2_268692441
https://www.benchchem.com/product/b1194333#gas-chromatography-mass-spectrometry-for-isodiazinon-analysis
https://www.benchchem.com/product/b1194333#gas-chromatography-mass-spectrometry-for-isodiazinon-analysis
https://www.benchchem.com/product/b1194333#gas-chromatography-mass-spectrometry-for-isodiazinon-analysis
https://www.benchchem.com/product/b1194333#gas-chromatography-mass-spectrometry-for-isodiazinon-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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